Cas no 21288-60-8 (1-Naphthacenecarboxylicacid, 2-ethyl-1,2,3,4,6,11-hexahydro-2,4,5,7,12-pentahydroxy-6,11-dioxo-,methyl ester, (1R,2R,4S)-)

1-Naphthacenecarboxylicacid, 2-ethyl-1,2,3,4,6,11-hexahydro-2,4,5,7,12-pentahydroxy-6,11-dioxo-,methyl ester, (1R,2R,4S)- structure
21288-60-8 structure
Product Name:1-Naphthacenecarboxylicacid, 2-ethyl-1,2,3,4,6,11-hexahydro-2,4,5,7,12-pentahydroxy-6,11-dioxo-,methyl ester, (1R,2R,4S)-
CAS No:21288-60-8
Molecular Formula:C22H20O9
Molecular Weight:428.3888
CID:258494
PubChem ID:99207

1-Naphthacenecarboxylicacid, 2-ethyl-1,2,3,4,6,11-hexahydro-2,4,5,7,12-pentahydroxy-6,11-dioxo-,methyl ester, (1R,2R,4S)- Properties

Names and Identifiers

    • 1-Naphthacenecarboxylicacid, 2-ethyl-1,2,3,4,6,11-hexahydro-2,4,5,7,12-pentahydroxy-6,11-dioxo-,methyl ester, (1R,2R,4S)-
    • .ε.-Rhodomycinone
    • Rhodomycinone
    • CHEMBL22025
    • epsilon-Rhodomycinon
    • methyl (1R,2R,4S)-2-ethyl-2,4,5,7,12-pentahydroxy-6,11-dioxo-1,2,3,4,6,11-hexahydrotetracene-1-carboxylate
    • NSC 196524
    • AKOS004902751
    • Q27105038
    • methyl (1R,2R,4S)-2-ethyl-2,4,5,7,12-pentahydroxy-6,11-dioxo-3,4-dihydro-1H-tetracene-1-carboxylate
    • 21288-60-8
    • Epsilon-rhodomycinone
    • 1-Naphthacenecarboxylic acid, 2-ethyl-1,2,3,4,6,11-hexahydro-2,4,5,7,12-pentahydroxy-6,11-dioxo-, methyl ester, (1R-(1alpha,2beta,4beta))-
    • E-Rhodomycinone
    • AC1L40QH
    • CHEBI:75291
    • ε-Rhodomycinon
    • InChIKey： PYFOXRACBORDCT-UHFFFAOYSA-N
    • Inchi： InChI=1S/C22H20O9/c1-3-22(30)7-10(24)12-13(16(22)21(29)31-2)20(28)14-15(19(12)27)18(26)11-8(17(14)25)5-4-6-9(11)23/h4-6,10,16,23-24,27-28,30H,3,7H2,1-2H3
    • SMILES： COC(C1C(CC)(O)CC(O)C2=C(C3C(=O)C4C(=CC=CC=4C(=O)C=3C(O)=C12)O)O)=O

Computed Properties

  • Exact Mass: 428.111
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 9
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 428.111
  • Heavy Atom Count: 31
  • Complexity: 768
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.7
  • Topological Polar Surface Area: 162Ų

Experimental Properties

  • LogP: 1.41360
  • PSA: 161.59000
  • Refractive Index: 1.705
  • Boiling Point: 590°Cat760mmHg
  • Flash Point: 205.3°C
  • Density: 1.593

1-Naphthacenecarboxylicacid, 2-ethyl-1,2,3,4,6,11-hexahydro-2,4,5,7,12-pentahydroxy-6,11-dioxo-,methyl ester, (1R,2R,4S)- Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00CBW7-2.5mg
rhodomycinone
 21288-60-8 ≥95%
2.5mg
 $1013.00
A2B Chem LLC
AF74487-2.5mg
rhodomycinone
 21288-60-8 ≥95%
2.5mg
 $783.00 2024-04-20
BioAustralis
BIA-R2309-0.50 mg
Rhodomycinone, ɛ-
 21288-60-8 >95% by HPLC
0.50 mg
 $210.00 2023-07-10

1-Naphthacenecarboxylicacid, 2-ethyl-1,2,3,4,6,11-hexahydro-2,4,5,7,12-pentahydroxy-6,11-dioxo-,methyl ester, (1R,2R,4S)- Related Literature

Related Categories

21288-60-8 (1-Naphthacenecarboxylicacid, 2-ethyl-1,2,3,4,6,11-hexahydro-2,4,5,7,12-pentahydroxy-6,11-dioxo-,methyl ester, (1R,2R,4S)-) Related Products

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